4-Bromo-2,6-diethynylpyridine
Overview
Description
4-Bromo-2,6-diethynylpyridine is a chemical compound with the molecular formula C9H4BrN . It has an average mass of 206.039 Da and a monoisotopic mass of 204.952698 Da . It is a solid substance that appears as a white to light yellow to light orange powder or crystal .
Molecular Structure Analysis
The molecular structure of 4-Bromo-2,6-diethynylpyridine consists of a pyridine ring substituted with bromine and ethynyl groups . The exact spatial arrangement of these groups can be determined using techniques like X-ray crystallography, but such data was not found in the sources I accessed.Physical And Chemical Properties Analysis
4-Bromo-2,6-diethynylpyridine has a density of 1.6±0.1 g/cm3, a boiling point of 298.3±40.0 °C at 760 mmHg, and a flash point of 134.2±27.3 °C . It has a molar refractivity of 46.4±0.4 cm3, and a molar volume of 131.0±5.0 cm3 . It has 1 hydrogen bond acceptor, 0 hydrogen bond donors, and 2 freely rotating bonds .Scientific Research Applications
- [2+2] Cycloaddition Reactions : 4-Bromo-2,6-diethynylpyridine can participate in intermolecular [2+2] cycloaddition reactions. These reactions involve the formation of new carbon-carbon bonds, leading to the synthesis of complex organic molecules. Researchers use this compound as a versatile reagent in designing novel organic frameworks .
Organic Synthesis and Chemical Reactions
Safety And Hazards
4-Bromo-2,6-diethynylpyridine is classified as a hazardous substance. It can cause skin irritation (H315) and serious eye irritation (H319) . Precautionary measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and seeking medical advice/attention if eye irritation persists or skin irritation occurs .
properties
IUPAC Name |
4-bromo-2,6-diethynylpyridine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H4BrN/c1-3-8-5-7(10)6-9(4-2)11-8/h1-2,5-6H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WLCNHQGIBPIQET-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CC1=CC(=CC(=N1)C#C)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H4BrN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.04 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-2,6-diethynylpyridine | |
CAS RN |
1374038-64-8 |
Source
|
| Record name | 4-Bromo-2,6-diethynylpyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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